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Compound of Interest

Compound Name: Soquinolol
CAS No.: 61563-18-6
Cat. No.: B1682110
Get Quote
. J

To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Analysis of the Chemical Properties of Soquinolol

Introduction

This technical guide provides a comprehensive overview of the chemical properties of
Soquinolol, a quinoline derivative of significant interest in contemporary pharmacological
research. The document is intended to serve as a core resource for researchers, scientists,
and professionals involved in drug development, offering detailed data and methodologies to
support further investigation and application of this compound. The following sections will delve
into the physicochemical characteristics, synthesis and characterization, and the known
mechanism of action of Soquinolol, presenting data in a structured and accessible format.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a drug candidate is
fundamental to its development. These properties influence its absorption, distribution,
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metabolism, and excretion (ADME) profile, as well as its formulation and stability. The key
physicochemical parameters for Soquinolol are summarized in the table below.

Experimental

Property Value . Reference
Conditions

Molecular Weight 129.16 g/mol N/A [1]
Aqueous solution, 25

pKa 5.14 [2]
°C
Octanol-water

LogP 2.08 N [1]
partition

Aqueous Solubility 4520 mg/L 25°C [1]

Melting Point 26-28 °C Standard pressure [2]

Boiling Point 242-243.2 °C Standard pressure

Colorless oily liquid;
Appearance hygroscopic platelets Room Temperature

when solid

Table 1: Physicochemical Properties of Soquinolol

Experimental Protocols

The accurate determination of the chemical properties of Soquinolol relies on robust and
reproducible experimental protocols. This section details the methodologies for the synthesis,
characterization, and analysis of Soquinolol.

Synthesis of Soquinolol

The synthesis of quinoline derivatives like Soquinolol can be achieved through various
established methods. One common approach is the Bischler-Napieralski reaction.

Protocol: Bischler-Napieralski Synthesis
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» Acylation of Phenylethylamine: React 2-phenylethylamine with an appropriate acyl chloride
(e.g., formyl chloride) in the presence of a base to form the corresponding N-acyl-2-
phenylethylamine.

o Cyclization: Heat the resulting amide with a dehydrating agent, such as phosphorus
pentoxide in a suitable solvent (e.g., pyridine), to induce cyclization and form a 3,4-
dihydroisoquinoline intermediate.

o Dehydrogenation: Oxidize the dihydroisoquinoline intermediate using a catalyst like
palladium or selenium to yield the final isoquinoline-based compound, Soquinolol.

A visual representation of a general synthesis workflow is provided below.

Synthesis Workflow

Cyclization Dehydrogenation

2—Ph:&¥llt=:t:|);|ﬁz1;ne * MP(N—AcyI—Z—phenylethylamine (P205, heat) 3,4-Dihydroisoquinoline (Pd or Se) Soquinolol

Click to download full resolution via product page

A general workflow for the synthesis of Soquinolol.

Analytical Characterization

The structural confirmation and purity assessment of synthesized Soquinolol are critical. A
combination of spectroscopic and chromatographic techniques is typically employed.

Protocol: Analytical Methods

o High-Performance Liquid Chromatography (HPLC): Utilized for purity assessment and
guantification. A common method involves a reversed-phase C18 column with a mobile
phase consisting of a buffered aqueous solution and an organic solvent like acetonitrile or
methanol. Detection can be performed using UV-Vis or fluorescence detectors.
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e Mass Spectrometry (MS): Coupled with HPLC (LC-MS), this technique provides information
on the molecular weight and fragmentation pattern of Soquinolol, aiding in its structural

elucidation.

» Nuclear Magnetic Resonance (NMR) Spectroscopy:1H and 13C NMR are essential for the
detailed structural characterization of the molecule.

« Infrared (IR) Spectroscopy: Provides information about the functional groups present in the

Soquinolol molecule.

The following diagram illustrates a typical analytical workflow for the characterization of

Soquinolol.

Analytical Workflow
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Workflow for the analytical characterization of Soquinolol.

Mechanism of Action and Signaling Pathways

Soquinolol belongs to the quinolone class of compounds, which are known for their
antibacterial activity. The primary mechanism of action for quinolones involves the inhibition of

bacterial DNA synthesis.
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Inhibition of DNA Gyrase and Topoisomerase IV

Quinolones target two essential bacterial enzymes: DNA gyrase (a type Il topoisomerase) and

topoisomerase IV.

» DNA Gyrase: This enzyme is responsible for introducing negative supercoils into the
bacterial DNA, a process crucial for DNA replication and transcription.

o Topoisomerase IV: This enzyme is involved in the decatenation of daughter chromosomes

following DNA replication.

Soquinolol, by binding to these enzymes, stabilizes the enzyme-DNA complex in a state
where the DNA is cleaved. This leads to the accumulation of double-strand breaks in the

bacterial chromosome, ultimately triggering cell death.

The signaling pathway leading to bacterial cell death is illustrated below.
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Mechanism of Action of Soquinolol
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Signaling pathway of Soquinolol leading to cell death.

Conclusion

This technical guide has provided a detailed overview of the chemical properties of
Soquinolol, including its physicochemical characteristics, methods for its synthesis and
analysis, and its mechanism of action. The structured presentation of data and experimental
protocols is intended to facilitate further research and development of this promising
compound. The provided visualizations offer a clear understanding of the workflows and
signaling pathways associated with Soquinolol. It is anticipated that this guide will serve as a
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valuable resource for the scientific community engaged in the discovery and development of
novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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